Cas no 1825623-68-4 (N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide)

• Product Name: N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide
• CAS No: 1825623-68-4
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 5445558
• PubChem ID: 99818581
• Update Time: 2025-05-18

N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26607573
• AKOS030667517
• Z1362453762
• N-CYANO-3-ETHYL-N-{[2-(4-METHOXYPHENYL)-1,3-OXAZOL-4-YL]METHYL}ANILINE
• (3-Ethylphenyl)-[[2-(4-methoxyphenyl)-1,3-oxazol-4-yl]methyl]cyanamide
• 1825623-68-4
• N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide

• Inchi： 1S/C20H19N3O2/c1-3-15-5-4-6-18(11-15)23(14-21)12-17-13-25-20(22-17)16-7-9-19(24-2)10-8-16/h4-11,13H,3,12H2,1-2H3
• InChI Key： XFVRDUPTWPCYBG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(CC)=C1)(CC1=COC(C2=CC=C(OC)C=C2)=N1)C#N

Computed Properties

• Exact Mass: 333.147726857g/mol
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.9±60.0 °C(Predicted)
• pka: -0.22±0.12(Predicted)

Additional information on N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide

N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide

The compound N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide, with CAS number 1825623-68-4, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyanamide group, an ethyl-substituted phenyl ring, and a 4-oxazole moiety bearing a methoxyphenyl substituent. The combination of these functional groups makes this compound a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its structure allows for diverse interactions, including hydrogen bonding, π-π stacking, and van der Waals forces, which are crucial for molecular recognition and binding affinity. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition and as a scaffold for designing anti-inflammatory and anticancer agents.

The synthesis of N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide involves a multi-step process that combines nucleophilic substitution, condensation reactions, and cyclization. The key intermediates include an aldehyde derivative and an oxazole precursor, which are carefully manipulated to achieve the desired product. This synthesis pathway has been optimized to improve yield and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, this compound has shown remarkable selectivity towards certain protein targets. For instance, studies conducted in vitro have demonstrated its ability to inhibit the activity of kinases involved in cellular signaling pathways. Additionally, preliminary toxicity studies indicate that it exhibits low cytotoxicity against normal human cells, suggesting its potential as a therapeutic agent with minimal side effects.

The structural versatility of N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers and its compatibility with various polymer matrices have been explored for use in sensors, drug delivery systems, and electronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. Quantum mechanical calculations have revealed that the cyanamide group plays a critical role in modulating the molecule's electronic structure, while the oxazole ring contributes to its aromatic stability. These insights have facilitated the design of derivatives with enhanced bioavailability and pharmacokinetic profiles.

In conclusion, N-(3-Ethylphenyl)-N-[[2-(4-methoxyphenyl)-4-oxazolyl]methyl]cyanamide is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to the advancement of science and technology.